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Compound of Interest

Compound Name: C22H24ClN5

Cat. No.: B12215020

Get Quote

Compound Class: Triazolobenzodiazepine Derivative (Pharmacological Probe) PubChem CID:

12612440

Executive Summary & Structural Context
As researchers in medicinal chemistry, we frequently encounter the C₂₂H₂₄ClN₅ formula within

the optimization of GABAergic modulators or Platelet-Activating Factor (PAF) antagonists.

While multiple isomers exist, this guide focuses on the 8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-

a][1,4]benzodiazepine scaffold substituted with a diethylaminoethyl side chain.

Unlike simple characterization, this protocol emphasizes the detection of conformational

isomers common in fused diazepine rings and the specific ionization behavior of the basic

tertiary amine tail.

Core Structural Features[1]
Scaffold: Fused tricyclic system (Triazole + Diazepine + Benzene).

Key Substituents: 8-Chloro (provides distinct isotopic signature), 6-Phenyl ring (out-of-plane

twisting).
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Functional Handle: Diethylaminoethyl chain at the C-1 position (dominates acid-base

properties).

Analytical Workflow Strategy
To ensure data integrity, we employ a self-validating workflow where Mass Spectrometry

establishes the elemental composition, and 2D-NMR confirms the regiochemistry of the triazole

fusion.
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Figure 1: Analytical workflow for the isolation and structural validation of

triazolobenzodiazepines.

Mass Spectrometry (MS) Profiling
Objective: Confirm molecular formula and analyze chlorine isotope distribution.

Experimental Protocol
Ionization: Electrospray Ionization (ESI) in Positive Mode.

Solvent: MeOH:H₂O (50:50) + 0.1% Formic Acid.

Rationale: The tertiary diethylamine nitrogen is highly basic (

), ensuring easy protonation

.

Data Interpretation
The presence of a single chlorine atom dictates a specific isotopic abundance pattern.
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Parameter Observed Value Theoretical Value Notes

Monoisotopic Mass 393.1720 Da 393.1720 Da
High Resolution

match (< 5 ppm error).

Base Peak [M+H]⁺ 394.1793 394.1798
Protonated molecular

ion.

Isotope Pattern 394 : 396 (3:1) 100% : 32%
Signature of ³⁵Cl and

³⁷Cl.

Fragment A 294.05 [M - Et₂NCH₂CH₂]⁺

Cleavage of the

amino-ethyl side

chain.

Mechanistic Insight: The fragmentation is driven by Inductive cleavage at the C1-alkyl bond,

often yielding the stable tricyclic aromatic core cation (m/z ~294).

Infrared Spectroscopy (IR)
Objective: Identify key functional groups and verify the absence of N-H stretches (confirming

cyclization).

Experimental Protocol
Method: Attenuated Total Reflectance (ATR) on neat solid.

Resolution: 4 cm⁻¹.

Spectral Assignments
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Frequency (cm⁻¹) Vibration Mode Structural Assignment

3050 - 3010 C-H Stretch (sp²)
Aromatic protons (Phenyl &

Benzo rings).

2970 - 2850 C-H Stretch (sp³)
Ethyl groups (Diethylamine

tail).

1615 C=N Stretch
Imine character within the

Triazole/Diazepine core.

1580 C=C Stretch Aromatic skeletal vibrations.

750 & 690 C-H Bending
Mono-substituted phenyl ring

(6-position).

~1080 C-Cl Stretch
Aryl-Chloride bond (often

obscured, check fingerprint).

Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural solution. Solvent Choice:DMSO-d₆ is preferred over CDCl₃ to

prevent potential salt formation with trace acids and to solubilize the polar tricyclic core.

¹H NMR Data (400 MHz, DMSO-d₆)
The spectrum is divided into three distinct zones: the Aromatic region, the Diazepine Ring

methylene, and the Aliphatic Side Chain.
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Shift (δ ppm) Mult.[1] Integ. Assignment
Mechanistic
Note

7.85 dd 1H H-7 (Benzo)

Deshielded by

ortho-Cl and

triazole ring

current.

7.60 - 7.35 m 7H
Phenyl (5H) + H-

9/H-10

Overlapping

aromatic

envelope.

6.15 s (br) 2H
H-4 (Diazepine

CH₂)

Critical: Often

broad due to ring

flipping at RT.

3.20 t 2H
N-CH₂-CH₂-

Triazole

Linker methylene

adjacent to

aromatic ring.

2.85 t 2H Et₂N-CH₂-CH₂

Methylene

adjacent to

amine.

2.55 q 4H N-(CH₂CH₃)₂
Ethyl group

methylenes.

0.95 t 6H N-(CH₂CH₃)₂
Terminal methyl

groups.

Senior Scientist Note on Conformational Mobility: The methylene protons at position 4

(diazepine ring) often appear as a broad singlet at room temperature. Upon cooling to -20°C,

this signal may split into an AB system (

Hz) as the ring flip freezes into a stable boat conformation.

¹³C NMR Key Shifts (100 MHz)
165.0 ppm: C-6 (Imine carbon, attached to Phenyl).

155.0 ppm: Triazole ring carbons.
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130.0 - 127.0 ppm: Aromatic carbons.

48.0 ppm: Diethylamine methylenes.

11.5 ppm: Terminal methyls.

Connectivity Logic (HMBC)
To confirm the side chain is at Position 1 (Triazole) and not Position 4:

HMBC Correlation: Look for a cross-peak between the linker methylene protons (

3.20) and the Triazole quaternary carbon (

~150-155).

Absence: No correlation should be seen between these protons and the C=N imine carbon (

165).

Structural Validation Diagram
The following diagram illustrates the connectivity logic used to confirm the structure based on

the spectral data above.
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Figure 2: Logical framework for confirming the C22H24ClN5 isomer structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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